3-piperidin-3-yl-N-[2-(pyridin-2-ylthio)ethyl]benzamide

• IUPAC Name: 3-piperidin-3-yl-N-(2-pyridin-2-ylsulfanylethyl)benzamide
• InChI: InChI=1S/C19H23N3OS/c23-19(22-11-12-24-18-8-1-2-10-21-18)16-6-3-5-15(13-16)17-7-4-9-20-14-17/h1-3,5-6,8,10,13,17,20H,4,7,9,11-12,14H2,(H,22,23)
• InChI Key: GASVRMDRNXTTFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC(=CC=C2)C(=O)NCCSC3=CC=CC=N3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves microwave-assisted procedures, which provide efficient routes to target molecules. For example, the synthesis of piperazine-linked bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) using bis(benzofuran-enaminone) hybrid as a key intermediate under microwave irradiation highlights the modern approaches to constructing complex molecules with piperidine and pyridine moieties (Mekky et al., 2021).

Molecular Structure Analysis

The molecular and crystal structures of related compounds have been determined through X-ray diffraction analysis, revealing the conformational flexibility and the extended network of intramolecular and intermolecular hydrogen bonds. These studies shed light on how the molecular structure influences the packing of molecules in crystals, providing insights into the structural characteristics of similar compounds (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Compounds with the piperidine moiety are involved in various chemical reactions, leading to the formation of novel structures with potential biological activities. For instance, piperidine-mediated cyclization of amino-chromenones with benzylidenemalononitriles has been developed for synthesizing amino-chromeno[2,3-b]pyridine derivatives, showcasing the versatility of piperidine derivatives in synthesizing heterocyclic compounds (Zhang et al., 2021).

Physical Properties Analysis

The physical properties of similar compounds, such as solubility and crystal formation, are crucial for their application in various fields. Studies on compounds like 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride have explored their solubility and absorption characteristics, which are essential for their pharmacological applications (Shibuya et al., 2018).

Future Directions

Piperidine derivatives continue to be an active area of research, with new synthetic methods and applications being discovered. They play a significant role in the pharmaceutical industry, and the development of new piperidine derivatives could lead to the discovery of new drugs.